Cas no 1211588-72-5 (2-Chloro-3-fluoro-5-Methoxypyridine)

• Product Name: 2-Chloro-3-fluoro-5-Methoxypyridine
• CAS No: 1211588-72-5
• MF: C₆H₅ClFNO
• MW: 161.561403989792
• MDL: MFCD16610369
• CID: 850449
• Update Time: 2025-10-31

2-Chloro-3-fluoro-5-Methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-fluoro-5-methoxypyridine
• ABWUTYNFETYGHJ-UHFFFAOYSA-N
• CID 118999293
• Pyridine, 2-chloro-3-fluoro-5-methoxy-
• 2-Chloro-3-fluoro-5-Methoxypyridine

• MDL： MFCD16610369
• Inchi： 1S/C6H5ClFNO/c1-10-4-2-5(8)6(7)9-3-4/h2-3H,1H3
• InChI Key： ABWUTYNFETYGHJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Topological Polar Surface Area: 22.1

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Boiling Point: 190.2±35.0 °C(Predicted)
• pka: -4.41±0.10(Predicted)

Additional information on 2-Chloro-3-fluoro-5-Methoxypyridine

Introduction to 2-Chloro-3-fluoro-5-Methoxypyridine (CAS No: 1211588-72-5)

2-Chloro-3-fluoro-5-Methoxypyridine is a significant intermediate in the realm of pharmaceutical and agrochemical synthesis. This compound, identified by the chemical abstracts service number CAS No: 1211588-72-5, has garnered considerable attention due to its versatile applications in the development of novel active pharmaceutical ingredients (APIs) and specialty chemicals. The unique structural features of this pyridine derivative, characterized by the presence of a chloro, fluoro, and methoxy substituents, make it a valuable building block for synthetic chemists.

The< strong>2-Chloro-3-fluoro-5-Methoxypyridine molecule exhibits a distinct electronic and steric profile, which is highly conducive to various chemical transformations. These properties have been leveraged in recent years to explore its potential in drug discovery and material science. The chloro group, in particular, serves as a reactive handle for nucleophilic substitution reactions, while the fluoro substituent introduces lipophilicity and metabolic stability, which are critical factors in pharmaceutical design.

In the context of modern drug development, the< strong>2-Chloro-3-fluoro-5-Methoxypyridine has been utilized as a key precursor in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in the development of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The methoxy group enhances solubility and bioavailability, making it an attractive moiety for medicinal chemists aiming to optimize pharmacokinetic profiles.

Recent advancements in computational chemistry have further highlighted the utility of< strong>2-Chloro-3-fluoro-5-Methoxypyridine as a scaffold for virtual screening. High-throughput virtual screening (HTVS) has identified several derivatives of this compound that exhibit promising binding affinities to disease-related targets. This approach has accelerated the discovery pipeline for novel therapeutics, underscoring the importance of< strong>2-Chloro-3-fluoro-5-Methoxypyridine in contemporary drug design.

The agrochemical industry has also benefited from the< strong>2-Chloro-3-fluoro-5-Methoxypyridine derivative. Its structural motifs are found in several herbicides and pesticides that exhibit high efficacy with low environmental impact. The fluoro substituent, in particular, contributes to enhanced stability against degradation processes, ensuring prolonged activity in field applications. This has made< strong>2-Chloro-3-fluoro-5-Methoxypyridine a sought-after intermediate for formulating next-generation agrochemicals.

The synthesis of< strong>2-Chloro-3-fluoro-5-Methoxypyridine typically involves multi-step organic transformations starting from readily available pyridine precursors. Advances in synthetic methodologies have enabled more efficient and sustainable routes to this compound. Catalytic processes and green chemistry principles have been integrated into its production, minimizing waste and energy consumption. These innovations align with global efforts to promote sustainable chemical manufacturing.

In conclusion, the< strong>2-Chloro-3-fluoro-5-Methoxypyridine, with its CAS number CAS No: 1211588-72-5, represents a cornerstone in synthetic chemistry with far-reaching implications in pharmaceuticals and agrochemicals. Its unique structural attributes and reactivity profile continue to inspire new research directions and applications. As our understanding of molecular interactions deepens, the< strong>2-Chloro-3-fluoro-5-Methoxypyridine is poised to remain at the forefront of chemical innovation.